2-{[({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}acetyl)amino]methyl}benzoic acid

• IUPAC Name: 2-[[[2-[1-(4-fluorophenyl)tetrazol-5-yl]sulfanylacetyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C17H14FN5O3S/c18-12-5-7-13(8-6-12)23-17(20-21-22-23)27-10-15(24)19-9-11-3-1-2-4-14(11)16(25)26/h1-8H,9-10H2,(H,19,24)(H,25,26)
• InChI Key: DIRHKHCQBXSOBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CSC2=NN=NN2C3=CC=C(C=C3)F)C(=O)O
• Molecular Formula: C17H14FN5O3S
• Molecular Weight: 387.4 g/mol

Description

The compound “2-{[({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}acetyl)amino]methyl}benzoic acid” is a complex organic molecule that contains several functional groups, including a tetrazole ring, a thioacetyl group, an amino group, and a benzoic acid group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a tetrazole ring, a thioacetyl group, an amino group, and a benzoic acid group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the tetrazole ring is known to participate in various chemical reactions. Similarly, the thioacetyl group, the amino group, and the benzoic acid group would also be expected to exhibit characteristic reactivities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present in it. These could include its solubility, melting point, boiling point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this compound.